Cas no 1483778-45-5 (2-Benzofuranmethanamine, 4,7-dichloro-α-propyl-)

• Product Name: 2-Benzofuranmethanamine, 4,7-dichloro-α-propyl-
• CAS No: 1483778-45-5
• MF: C₁₂H₁₃Cl₂NO
• MW: 258.143721342087
• CID: 6567359
• Update Time: 2025-05-19

2-Benzofuranmethanamine, 4,7-dichloro-α-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranmethanamine, 4,7-dichloro-α-propyl-

• Inchi： 1S/C12H13Cl2NO/c1-2-3-10(15)11-6-7-8(13)4-5-9(14)12(7)16-11/h4-6,10H,2-3,15H2,1H3
• InChI Key： UGYCPRLACWQLTO-UHFFFAOYSA-N
• SMILES： O1C2=C(Cl)C=CC(Cl)=C2C=C1C(CCC)N

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• Boiling Point: 349.6±37.0 °C(Predicted)
• pka: 8.91±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-Benzofuranmethanamine, 4,7-dichloro-α-propyl-

Recent Advances in the Study of 2-Benzofuranmethanamine, 4,7-dichloro-α-propyl- (CAS: 1483778-45-5)

The compound 2-Benzofuranmethanamine, 4,7-dichloro-α-propyl- (CAS: 1483778-45-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzofuran scaffold and dichloro-substituted propylamine side chain, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological profiling of 2-Benzofuranmethanamine derivatives, including 4,7-dichloro-α-propyl-. The researchers employed a multi-step synthetic route to achieve high purity and yield, followed by in vitro and in vivo assays to evaluate its efficacy as a serotonin receptor modulator. The results indicated that this compound exhibits high affinity for 5-HT_2A and 5-HT_2C receptors, suggesting potential applications in treating psychiatric disorders such as schizophrenia and depression.

In addition to its CNS activity, recent investigations have highlighted the antimicrobial potential of 2-Benzofuranmethanamine, 4,7-dichloro-α-propyl-. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, making it a candidate for further development as a novel antibiotic.

Structural-activity relationship (SAR) studies have also been conducted to optimize the pharmacological profile of this compound. Researchers have identified that the dichloro substitution at the 4,7-positions of the benzofuran ring is critical for maintaining high receptor binding affinity, while the propylamine side chain contributes to improved blood-brain barrier permeability. These findings are instrumental in guiding the design of next-generation derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the clinical translation of 2-Benzofuranmethanamine, 4,7-dichloro-α-propyl-. Pharmacokinetic studies have revealed moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Ongoing research aims to address these limitations while exploring its potential in combination therapies and targeted drug delivery systems.

In conclusion, 2-Benzofuranmethanamine, 4,7-dichloro-α-propyl- (CAS: 1483778-45-5) represents a versatile scaffold with dual therapeutic potential in CNS disorders and antimicrobial applications. Continued research efforts are expected to unlock its full clinical potential, paving the way for novel treatment options in these critical areas of unmet medical need.